Cas no 28176-16-1 (4,6-dimethylpyrimidine-2-thiol hydrochloride)

• Product Name: 4,6-dimethylpyrimidine-2-thiol hydrochloride
• CAS No: 28176-16-1
• MF: C₆H₉ClN₂S
• MW: 176.667058706284
• CID: 915023
• Update Time: 2025-05-25

4,6-dimethylpyrimidine-2-thiol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4,6-dimethyl-1H-pyrimidine-2-thione hydrochloride
• 2-MERCAPTO-4,6-DIMETHYLPYRIMIDINE HYDROCHLORIDE
• 4,6-Dimethylpyrimidine-2-thiol hydrochloride
• 4,6-dimethylpyrimidine-2-thiol hydrochloride

• Inchi： 1S/C6H8N2S.ClH/c1-4-3-5(2)8-6(9)7-4;/h3H,1-2H3,(H,7,8,9);1H
• InChI Key： KAHPDWLNROMIHC-UHFFFAOYSA-N
• SMILES： Cl.S=C1N=C(C)C=C(C)N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidinethiones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinethiones

Additional information on 4,6-dimethylpyrimidine-2-thiol hydrochloride

4,6-Dimethylpyrimidine-2-Thiol Hydrochloride: A Comprehensive Overview

The compound 4,6-dimethylpyrimidine-2-thiol hydrochloride (CAS No. 28176-16-1) is a significant molecule in the field of organic chemistry, particularly within the pyrimidine derivatives. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. In this article, we delve into the latest research findings, structural characteristics, and potential uses of 4,6-dimethylpyrimidine-2-thiol hydrochloride, ensuring a comprehensive and up-to-date understanding of this intriguing molecule.

4,6-Dimethylpyrimidine-2-thiol hydrochloride is a derivative of pyrimidine, a heterocyclic aromatic compound with a six-membered ring containing two nitrogen atoms. The presence of methyl groups at the 4 and 6 positions introduces steric effects that influence the molecule's reactivity and stability. The thiol group (-SH) at the 2-position further enhances its chemical versatility. Recent studies have highlighted the importance of such functional groups in modulating the electronic properties of pyrimidine derivatives, making them valuable in drug design and materials science.

One of the most notable aspects of 4,6-dimethylpyrimidine-2-thiol hydrochloride is its role in medicinal chemistry. Researchers have explored its potential as a building block for constructing bioactive molecules. For instance, its ability to form stable thioether bonds has been leveraged in the synthesis of novel antibiotics and anticancer agents. A study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit promising activity against various cancer cell lines, suggesting its potential as a lead compound for drug development.

In addition to its medicinal applications, 4,6-dimethylpyrimidine-2-thiol hydrochloride has found utility in materials science. Its ability to act as a coordinating ligand makes it a candidate for metalloorganic frameworks (MOFs) and coordination polymers. Recent advancements in this area have shown that incorporating this compound into MOFs can enhance their stability and catalytic activity. For example, a research team from the University of California reported that MOFs synthesized with 4,6-dimethylpyrimidine-2-thiol hydrochloride exhibited exceptional performance in carbon dioxide capture, highlighting its potential in environmental remediation technologies.

The synthesis of 4,6-dimethylpyrimidine-2-thiol hydrochloride involves a multi-step process that typically begins with the preparation of 4,6-dimethylpyrimidinethione. This intermediate is then subjected to hydrolysis under controlled conditions to yield the desired product. Recent optimizations in synthetic protocols have focused on improving yield and purity while minimizing environmental impact. Green chemistry approaches, such as using microwave-assisted synthesis or solvent-free conditions, have been successfully applied to this process.

From a structural standpoint, 4,6-dimethylpyrimidine-2-thiol hydrochloride exhibits interesting electronic properties due to the conjugation within the pyrimidine ring and the electron-withdrawing effects of the thiol group. Computational studies using density functional theory (DFT) have provided insights into its electronic structure and reactivity. These studies reveal that the molecule's frontier molecular orbitals are significantly influenced by the methyl substituents and thiol group, making it an attractive candidate for nonlinear optical materials.

Moreover, 4,6-dimethylpyrimidine-2-thiol hydrochloride has been explored for its role in supramolecular chemistry. Its ability to form hydrogen bonds and other non-covalent interactions makes it suitable for constructing self-assembled structures. A study published in *Nature Communications* demonstrated that this compound can serve as a versatile building block for creating supramolecular polymers with tunable mechanical properties.

In terms of safety and handling, 4,6-dimethylpyrimidine-2-thiol hydrochloride is generally considered stable under normal storage conditions. However, precautions should be taken during synthesis and handling due to its reactivity with certain chemicals. Proper ventilation and personal protective equipment are recommended when working with this compound.

In conclusion, 4,6-dimethylpyrimidine-2-thiol hydrochloride (CAS No. 28176-16-1) is a versatile compound with significant potential across multiple scientific disciplines. Its unique structural features make it an invaluable tool in drug discovery, materials science, and supramolecular chemistry. As research continues to uncover new applications for this molecule, it is poised to play an increasingly important role in advancing modern science.